Cas no 701907-44-0 ((S)-3-Amino-3-(3-methyl-phenyl)-propionic acid)

(S)-3-Amino-3-(3-methyl-phenyl)-propionic acid is a chiral non-proteinogenic amino acid derivative featuring a phenyl group substituted with a methyl moiety at the meta position. This compound serves as a valuable intermediate in organic synthesis and pharmaceutical research, particularly in the development of peptidomimetics and bioactive molecules. Its stereospecific (S)-configuration ensures precise enantioselective applications, while the aromatic methyl group enhances lipophilicity, influencing binding affinity in target interactions. The carboxylic acid and amino functional groups provide versatile reactivity for further derivatization, making it useful in medicinal chemistry and asymmetric synthesis. High purity and well-defined stereochemistry are critical for its role in producing optically active compounds.

(S)-3-Amino-3-(3-methyl-phenyl)-propionic acid structure

701907-44-0 structure

Product Name:(S)-3-Amino-3-(3-methyl-phenyl)-propionic acid

CAS No:701907-44-0

MF:C₁₀H₁₃NO₂

MW:179.215722799301

MDL:MFCD04113692

CID:557326

PubChem ID:6934183

Update Time:2025-05-28

(S)-3-Amino-3-(3-methyl-phenyl)-propionic acid Chemical and Physical Properties

Names and Identifiers

- (S)-3-Amino-3-(m-tolyl)propanoic acid
- (S)-?-(m-Tolyl)alanine
- (S)-3-Amino-3-(3-methylphenyl)propanoic acid
- (S)-3-Amino-3-(3-methylphenyl)-propionic acid
- (S)-3-AMINO-3-(3-METHYLPHENYL)PROPIONIC ACID,
- Benzenepropanoic acid, b-amino-3-methyl-, (bS)-
- Benzenepropanoic acid, β-amino-3-methyl-, (βS)-
- (S)-3-Amino-3-(3-methyl-phenyl)propionic acid
- (s)-3-amino-3-(3-methyl-phenyl)-propanoic acid
- (s)-3-amino-3-(3-methyl-phenyl)-propionic acid
- (s)-3-amino-3-m-tolyl-propionic acid
- h-d-phg(3-me)-(c*ch2)oh
- S-3-Amino-3-(3-methyl-phenyl)-propionic acid
- (s)-beta-(m-tolyl)alanine
- AC-25393
- AS-38520
- EN300-1286877
- (3S)-3-amino-3-(3-methylphenyl)propanoic acid
- (S)-3-Amino-3-(m-tolyl)propanoicacid
- MFCD04113692
- A902154
- (S)-3-amino-3-(3-methyl-phenyl)-propionic acid, AldrichCPR
- h-beta-phe(3-me)-oh
- (s)-3-(m-tolyl)-beta-alanine
- (s)-3-amino-3-(3-methylphenyl)propionic acid
- (S)-3-AMINO-3-M-TOLYLPROPANOIC ACID
- AKOS010393199
- DTXSID30426158
- (S)- -(m-Tolyl)alanine
- 701907-44-0
- CS-0135740
- benzenepropanoic acid, beta-amino-3-methyl-, (betas)-
- (S)-3-Amino-3-(3-methyl-phenyl)-propionic acid
- MDL： MFCD04113692
- Inchi： 1S/C10H13NO2/c1-7-3-2-4-8(5-7)9(11)6-10(12)13/h2-5,9H,6,11H2,1H3,(H,12,13)/t9-/m0/s1
- InChI Key： HMLYKNGYKKJNLC-VIFPVBQESA-N
- SMILES： OC(C[C@@H](C1C=CC=C(C)C=1)N)=O

Computed Properties

Exact Mass: 179.095
Monoisotopic Mass: 179.095
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _1
Topological Polar Surface Area: 63.3A^2

Experimental Properties

Density: 1.163
Melting Point: 210-212°C
Boiling Point: 322.3°C at 760 mmHg
Flash Point: 148.7°C
Refractive Index: 1.567
PSA: 63.32000
LogP: 2.16980

(S)-3-Amino-3-(3-methyl-phenyl)-propionic acid Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P280;P305+P351+P338
Storage Condition：Room temperature

(S)-3-Amino-3-(3-methyl-phenyl)-propionic acid Pricemore >>

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